Cas no 1805247-22-6 (Ethyl 5-bromo-2-cyano-3-formylbenzoate)

• Product Name: Ethyl 5-bromo-2-cyano-3-formylbenzoate
• CAS No: 1805247-22-6
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4706762
• Update Time: 2025-06-10

Ethyl 5-bromo-2-cyano-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-3-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)9-4-8(12)3-7(6-14)10(9)5-13/h3-4,6H,2H2,1H3
• InChI Key： JDLVZYYUOAVSBR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C(C#N)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-bromo-2-cyano-3-formylbenzoate

Ethyl 5-bromo-2-cyano-3-formylbenzoate (CAS No. 1805247-22-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-cyano-3-formylbenzoate (CAS No. 1805247-22-6) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its bromo and cyano substituents, plays a pivotal role in the development of various therapeutic agents. Its unique structural attributes make it an invaluable building block for chemists and pharmacologists working on innovative drug formulations.

The chemical structure of Ethyl 5-bromo-2-cyano-3-formylbenzoate consists of a benzoate core substituted with a bromo group at the 5-position, a cyano group at the 2-position, and a formyl group at the 3-position. This arrangement not only enhances its reactivity but also allows for diverse functionalization, making it a preferred choice for synthetic chemists. The presence of these functional groups facilitates various chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and cyclization processes.

In recent years, Ethyl 5-bromo-2-cyano-3-formylbenzoate has garnered considerable attention due to its applications in the synthesis of bioactive molecules. One of the most notable areas where this compound has made significant contributions is in the development of antitumor agents. Researchers have leveraged its structural features to design novel compounds with enhanced efficacy and reduced toxicity compared to existing therapies. The formyl group, in particular, serves as a versatile handle for further derivatization, enabling the creation of complex molecular architectures.

The pharmaceutical industry has also explored Ethyl 5-bromo-2-cyano-3-formylbenzoate as a precursor in the synthesis of antimicrobial agents. The combination of the bromo and cyano groups imparts unique properties that can interact with bacterial enzymes, disrupting essential metabolic pathways. This has led to the discovery of several promising candidates that exhibit potent activity against resistant strains of bacteria. Such findings are particularly relevant in an era where antibiotic resistance is becoming increasingly prevalent.

Beyond its pharmaceutical applications, Ethyl 5-bromo-2-cyano-3-formylbenzoate has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it an excellent candidate for designing advanced materials with tailored properties. For instance, researchers have utilized this compound to develop novel polymers and coatings that exhibit improved durability and chemical resistance. In agrochemistry, it serves as a key intermediate in the synthesis of pesticides and herbicides that offer higher selectivity and lower environmental impact.

The synthesis of Ethyl 5-bromo-2-cyano-3-formylbenzoate typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often begins with bromination followed by cyanoation, culminating in formylation at the desired position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have further refined the production process, improving yields and purity. These advancements underscore the compound's importance as a cornerstone in modern synthetic chemistry.

The safety profile of Ethyl 5-bromo-2-cyano-3-formylbenzoate is another critical aspect that merits discussion. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks. Additionally, adequate ventilation and storage conditions are essential to prevent degradation or unintended reactions.

In conclusion, Ethyl 5-bromo-2-cyano-3-formylbenzoate (CAS No. 1805247-22-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemistry. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists worldwide. As research continues to uncover new methodologies and applications for this compound, its significance is expected to grow even further.